For Tiletamine synthesis, isomer purity is critical. Substitution with meta- or para-chloro, or non-halogenated analogs, yields inactive products. [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS 90717-16-1) provides the essential ortho-chloro aryl cyclopentanol scaffold. • Non-Interchangeable: Only the 2-chloro isomer ensures correct SAR and pharmacological activity. • Crystalline Solid: Simplifies handling, weighing, and purification via recrystallization-superior to liquid non-halogenated analog. • Consistent Supply: High-purity intermediate available for immediate R&D and scale-up.
[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 90717-16-1) is a halogenated arylcyclopentanol derivative primarily utilized as a critical intermediate in the synthesis of specialized central nervous system (CNS) agents. Its molecular structure is specifically required for the production of the dissociative anesthetic Tiletamine, a compound where the ortho-chloro substitution on the phenyl ring is integral to the final product's pharmacological profile and efficacy. Procurement of this specific positional isomer is therefore directly linked to synthetic pathways targeting this and structurally related arylcycloalkylamine compounds.
Substituting [1-(2-Chlorophenyl)cyclopentyl]methanol with its meta- (3-chloro) or para- (4-chloro) isomers, or with the non-halogenated parent compound (1-Phenylcyclopentyl)methanol, is synthetically unviable for its primary application. The specific ortho- (2-chloro) position of the halogen is a key determinant of the biological activity of the final tiletamine-like target molecules. Structure-activity relationship (SAR) studies confirm that shifting the halogen's position or removing it entirely leads to compounds with significantly different and less desirable pharmacological effects, making this exact precursor a non-interchangeable procurement choice for this specific synthetic goal.
The primary value of this compound is its established role as a direct precursor to Tiletamine and its analogs. Structure-activity relationship studies demonstrate that the 2-chloro substitution pattern is a critical feature for achieving the desired potent and short-acting anesthetic properties in the final molecule. Alternative positional isomers, such as 3-chloro or 4-chloro analogs, result in final compounds with diminished or altered activity, making [1-(2-Chlorophenyl)cyclopentyl]methanol a mandatory starting material for this specific therapeutic target.
| Evidence Dimension | Pharmacological Activity of Downstream Product |
| Target Compound Data | Serves as a precursor to potent, short-acting CNS agents (e.g., Tiletamine). |
| Comparator Or Baseline | Precursors with 3-chloro or 4-chloro substitutions, which yield less active or inactive final compounds. |
| Quantified Difference | The 2-chloro substitution is qualitatively essential for the target pharmacological profile. |
| Conditions | In vivo and in vitro evaluation of Tiletamine and its structural analogs. |
This establishes the compound as a non-interchangeable precursor, making its procurement essential for researchers and manufacturers targeting a specific, high-value pharmacological profile.
[1-(2-Chlorophenyl)cyclopentyl]methanol is a crystalline solid with a reported melting point of 66-68 °C. In contrast, the unsubstituted parent compound, (1-Phenylcyclopentyl)methanol, is a low-melting solid or liquid at ambient temperatures (m.p. ~23-25 °C). The solid nature of the target compound at standard laboratory temperatures offers significant advantages in process environments, including easier handling, weighing, and purification via recrystallization compared to an oily or liquid analog.
| Evidence Dimension | Physical State at Room Temperature (25 °C) |
| Target Compound Data | Crystalline Solid (Melting Point: 66-68 °C) |
| Comparator Or Baseline | (1-Phenylcyclopentyl)methanol: Liquid / Low-Melting Solid (Melting Point: ~23-25 °C) |
| Quantified Difference | Solid vs. Liquid under typical process conditions. |
| Conditions | Standard laboratory and pilot plant material handling. |
For process scale-up and routine synthesis, a stable, crystalline solid intermediate is often preferred for its ease of handling, purification, and storage, reducing material loss and improving process reproducibility.
The conversion of the tertiary alcohol to an N-alkyl amide or amine is a crucial step in synthesizing the target CNS agents, often proceeding through a Ritter-type reaction involving a nitrilium ion intermediate. The stability of the prerequisite tertiary carbocation is influenced by the electronic properties of the aryl substituent. The electron-withdrawing nature of the ortho-chloro group modulates the carbocation's reactivity, making this alcohol a suitable substrate for acid-catalyzed reactions with nitriles to form the key C-N bond, a foundational step in the synthesis of tiletamine and related structures.
| Evidence Dimension | Substrate Suitability for Ritter Reaction |
| Target Compound Data | Tertiary benzylic-type alcohol with an ortho-chloro substituent, a known compatible substrate class for generating the necessary carbocation intermediate. |
| Comparator Or Baseline | Analogs lacking the ability to form a stable tertiary carbocation under acidic conditions would be incompatible with this synthetic route. |
| Quantified Difference | Not directly quantified in a head-to-head study, but based on established reaction mechanisms. |
| Conditions | Strong acid catalysis (e.g., H2SO4, TFA) with a nitrile reagent/solvent. |
This confirms the compound's compatibility with a standard, industrially relevant synthetic transformation for building the core structure of the desired final products, ensuring its utility as a process-ready intermediate.
The primary and most validated application is serving as the key starting material for the multi-step synthesis of Tiletamine. Its specific 2-chloro substitution pattern is essential for achieving the final product's required pharmacological activity.
For medicinal chemistry programs exploring novel CNS agents, this compound serves as a critical scaffold. The ortho-chloro group provides a specific electronic and steric profile that is known to be favorable for activity in this class, making it a logical choice for building libraries of new Tiletamine or Ketamine analogs.
In process development and scale-up where ease of handling is critical, this compound is the right choice over its non-chlorinated liquid analog. Its identity as a stable, crystalline solid simplifies transfer, weighing, and purification by recrystallization, potentially improving overall process efficiency and yield.